Cas no 2172132-69-1 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid
• CAS No: 2172132-69-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6009508
• PubChem ID: 165536848
• Update Time: 2025-05-18

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid
• 2172132-69-1
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-hydroxy-3-methylbutanoic acid
• EN300-1510185

• Inchi： 1S/C27H32N2O6/c1-27(34,14-24(30)31)16-28-25(32)17-7-6-8-18(13-17)29-26(33)35-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23,34H,6-8,13-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BXNSTSCIXNFUCW-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NCC(C)(CC(=O)O)O)=O)C1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172132-69-1): A Comprehensive Overview

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172132-69-1) is a specialized organic compound that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and biochemical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the development of novel therapeutics and biomaterials. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the cyclohexylformamido moiety, make it an invaluable building block for researchers.

The Fmoc-protected amino acid derivatives like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid are widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for pharmaceutical applications. With the growing demand for peptide-based drugs, the importance of high-quality Fmoc-amino acid building blocks cannot be overstated. Researchers often search for CAS 2172132-69-1 suppliers or Fmoc-protected amino acid derivatives to support their work in drug discovery and development.

One of the key advantages of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid is its compatibility with automated peptide synthesizers, which are increasingly being adopted in both academic and industrial settings. The compound's hydroxy and methyl groups at the 3-position of the butanoic acid moiety provide additional functional handles for further chemical modifications, making it a versatile intermediate in the synthesis of complex peptide architectures. This feature is particularly relevant given the current trend toward peptide-based therapeutics for conditions ranging from metabolic disorders to cancer.

The cyclohexyl ring in CAS 2172132-69-1 contributes to the compound's conformational rigidity, which can influence the biological activity of resulting peptides. This structural characteristic aligns with the pharmaceutical industry's focus on developing constrained peptides that exhibit improved metabolic stability and target specificity compared to their linear counterparts. As such, this compound has become a subject of interest for researchers working on peptide drug design and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid represents an excellent example of how protecting group strategies can be employed to achieve selective transformations in complex molecules. The Fmoc group is particularly valuable because it can be removed under mild basic conditions (typically using piperidine), leaving other functional groups intact. This property is crucial for the stepwise assembly of peptides and has made Fmoc chemistry the method of choice for most modern peptide synthesis applications.

The growing interest in CAS 2172132-69-1 is reflected in the increasing number of scientific publications and patent applications that utilize this compound as a key intermediate. Recent advances in peptide-based drug delivery systems and bioconjugation techniques have further expanded the potential applications of this molecule. Researchers are particularly interested in how the hydroxy-3-methylbutanoic acid moiety can be leveraged for creating drug-polymer conjugates or targeted therapeutics.

Quality control is paramount when working with 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid, as impurities can significantly impact the outcome of peptide synthesis. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms, mass spectrometry results, and NMR spectra to verify the compound's purity and identity. This level of characterization is essential for researchers who need to ensure reproducibility in their experiments, especially when developing GMP-grade peptide APIs.

The storage and handling of Fmoc-protected amino acid derivatives like CAS 2172132-69-1 require careful consideration to maintain their stability. These compounds are typically stored at low temperatures (often -20°C) under inert atmosphere to prevent degradation. Proper handling procedures are particularly important for researchers working in high-throughput peptide synthesis environments or those developing peptide libraries for screening purposes.

Looking to the future, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid is likely to play an increasingly important role in the development of next-generation peptide therapeutics. With the pharmaceutical industry's growing focus on personalized medicine and targeted therapies, the demand for specialized building blocks like this compound is expected to rise. Its unique combination of structural features makes it particularly valuable for creating peptides with enhanced pharmacokinetic properties and receptor binding affinities.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-hydroxy-3-methylbutanoic acid (CAS No. 2172132-69-1) represents a sophisticated tool in the arsenal of peptide chemists and medicinal chemistry researchers. Its applications span from basic research to advanced drug development, reflecting the compound's versatility and importance in modern biochemical research. As the field of peptide-based pharmaceuticals continues to expand, this Fmoc-protected amino acid derivative will undoubtedly remain a critical component in the synthesis of innovative therapeutic agents.